Cas no 110623-27-3 (3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2-methyl-4-propyl-)
110623-27-3 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2-methyl-4-propyl-
CAS No:110623-27-3
MF:C12H14ClN3S
MW:267.777659893036
CID:151261
PubChem ID:3066602
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2-methyl-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2-methyl-4-propyl-
- 5-(4-chlorophenyl)-2-methyl-4-propyl-1,2,4-triazole-3-thione
- BRN 6730267
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-chlorophenyl)-2-methyl-4-propyl-
- 110623-27-3
- DTXSID60149328
- 2,4-Dihydro-5-(4-chlorophenyl)-2-methyl-4-propyl-3H-1,2,4-triazole-3-thione
- CHEMBL282048
-
- Inchi: 1S/C12H14ClN3S/c1-3-8-16-11(14-15(2)12(16)17)9-4-6-10(13)7-5-9/h4-7H,3,8H2,1-2H3
- InChI Key: AHIVHVFEZKDSJY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NN(C)C(N1CCC)=S
Computed Properties
- Exact Mass: 267.05992
- Monoisotopic Mass: 267.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 333.7°Cat760mmHg
- Flash Point: 155.6°C
- Refractive Index: 1.63
- PSA: 18.84
- LogP: 3.68150
3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2-methyl-4-propyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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